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Compound of Interest

Compound Name: BS-181 hydrochloride

Cat. No.: B560122

For researchers and scientists in the field of drug development, ensuring the safe handling and
disposal of chemical compounds is paramount. This document provides a comprehensive,
step-by-step guide to the proper disposal procedures for BS-181 hydrochloride, a selective

Cdk7 inhibitor. Adherence to these protocols is critical for laboratory safety and environmental
protection.

Key Safety and Handling Data

A thorough understanding of the compound's properties is the first step in safe handling and
disposal. Below is a summary of key quantitative data for BS-181 hydrochloride.
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Property Value Reference
CAS Number 1397219-81-6 [11[2]
Molecular Formula C22H32N6 - HCI [1]
Molecular Weight 417.0 g/mol [1]

DMF: 5 mg/mLDMSO: 25
Solubility mg/mLEthanol: 12 mg/mLPBS [1]
(pH 7.2): 10 mg/mL

H302: Harmful if

swallowedH410: Very toxic to
GHS Hazard Statements o ] ) [2]
aquatic life with long lasting

effects
GHS Precautionary P264, P270, P273, P301 + 2]
Statements P312, P330, P391, P501

Experimental Disposal Protocol

The primary directive for the disposal of BS-181 hydrochloride is to utilize an approved waste
disposal plant[2]. This is largely due to its classification as being very toxic to aquatic life with
long-lasting effects[2]. Avoid releasing it into the environment[2]. The following protocol outlines
the necessary steps to prepare BS-181 hydrochloride waste for collection by a licensed
hazardous waste disposal service.

Materials:

o Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-resistant
gloves.

o Clearly labeled, non-reactive, and sealable hazardous waste container.
o Waste manifest or logbook for tracking.

Procedure:
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e Personal Protective Equipment (PPE): Before handling BS-181 hydrochloride, ensure you
are wearing appropriate PPE, including safety goggles, a lab coat, and chemical-resistant
gloves.

o Waste Segregation:

o Solid Waste: Collect any solid BS-181 hydrochloride, including unused or expired
material and contaminated items (e.g., weighing boats, contaminated paper towels), in a
designated, well-labeled, and sealed waste container.

o Liquid Waste: Solutions containing BS-181 hydrochloride should be collected in a
separate, leak-proof, and clearly labeled hazardous waste container. Do not mix with other
solvent waste streams unless explicitly permitted by your institution's environmental health
and safety (EHS) office.

» Container Labeling: The waste container must be clearly labeled with "Hazardous Waste,"
the full chemical name "BS-181 hydrochloride,” and the specific hazard warnings ("Toxic,"
"Environmental Hazard").

e Secure Storage: Store the sealed hazardous waste container in a designated, secure area,
away from incompatible materials, until it is collected by a certified waste disposal company.

» Documentation: Record the quantity of BS-181 hydrochloride being disposed of in your
laboratory's waste log or manifest. This is crucial for regulatory compliance.

» Disposal: Arrange for the collection of the hazardous waste through your institution's EHS
office or a contracted licensed waste disposal service. Do not pour BS-181 hydrochloride
down the drain or dispose of it in regular trash.

Disposal Workflow

The following diagram illustrates the logical flow for the proper disposal of BS-181
hydrochloride.
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Caption: Logical workflow for the safe disposal of BS-181 hydrochloride.
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By adhering to these procedures, you contribute to a safe laboratory environment and ensure
compliance with environmental regulations. Always consult your institution's specific safety
guidelines and your material's Safety Data Sheet (SDS) for the most accurate and detailed
information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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